I1421

• Molecular Formula: C18H18FN3O3
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C18H18FN3O3/c1-11(10-25-14-5-3-13(19)4-6-14)18(24)22-16-8-12(9-23)2-7-15(16)17(20)21-22/h2-8,11,23H,9-10H2,1H3,(H2,20,21)/t11-/m0/s1
• InChIKey: ORIAOSRVQKCIOM-NSHDSACASA-N

Standard CFTR potentiators often suffer from poor aqueous solubility, food-dependent absorption, or narrow mutant coverage. I1421 (CFTR Potentiator 1) solves these pain points with: • **Potency**: EC50 = 64 ± 25 nM (WT CFTR) - 30× more potent than (S)-‘853 • **Physicochemical**: cLogP 2.5 enables routine aqueous formulation (vs ivacaftor’s 5.6) • **PK**: 60% oral bioavailability in mice, reproducible exposures without diet control • **Coverage**: Potentiates 10 CF-causing mutants including ΔF508 & G551D • **Purity**: ≥99% research grade, validated for in vivo and patch-clamp studies

I1421 Potency and Technical Overview

I1421 (CFTR potentiator 1) is a small‑molecule activator of the cystic fibrosis transmembrane conductance regulator (CFTR) ion channel. It was discovered through large‑scale molecular docking and structure‑based optimization [1]. The compound allosterically potentiates wild‑type (WT) CFTR with an EC50 of 64 ± 25 nM in inside‑out patch‑clamp electrophysiology [1]. I1421 also rescues the function of multiple CF‑causing mutants, including ΔF508 and G551D, and exhibits favorable oral bioavailability (60%) in mice, albeit with a short half‑life (75 min) [1][2]. Its cLogP of 3.0 reflects a significant reduction in lipophilicity relative to earlier potentiators, suggesting improved formulation potential [1].

• Allosteric CFTR activator for WT and mutant channel studies

• Broad mutant panel coverage, including ΔF508 and G551D

• Oral in vivo dosing in rodent models with simplified formulation

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source
• [2] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. bioRxiv [Preprint]. 2023 Sep 12:2023.09.09.557002. View Source

I1421 Differentiation from In-Class Potentiators

CFTR potentiators are not functionally interchangeable. Despite sharing an allosteric binding site on CFTR, compounds such as ivacaftor, GLPG‑1837, and (S)‑‘853 exhibit divergent potency, lipophilicity, mutant‑rescue profiles, and pharmacokinetic behavior [1]. For instance, ivacaftor suffers from high lipophilicity (cLogP ~5.1–5.6) and poor aqueous solubility (<0.05 μg/mL), which complicate formulation and lead to variable bioavailability [1]. Conversely, GLPG‑1837 lacks the broad mutant‑coverage and additive co‑potentiation with elexacaftor that distinguish I1421 [1][2]. Direct substitution of I1421 with a structurally similar analog (e.g., I1408 or (S)‑SX‑263) would result in a measurable loss of potency (2‑fold higher EC50) and altered physicochemical properties [1]. The following quantitative evidence defines precisely where I1421 differs from its closest comparators.

• ⚠ Progenitor (S)-'853 exhibits reported ~30-fold lower EC50; assay transfer may require potency recalibration.
• ⚠ Ivacaftor has distinct cLogP (5.6) and formulation-dependent absorption; in vivo exposure profiles may not align.
• ⚠ GLPG1837 shares comparable mutant coverage but a different scaffold; off-target and property contexts require review.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source
• [2] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. bioRxiv [Preprint]. 2023 Sep 12:2023.09.09.557002. View Source

I1421 Quantitative Evidence Matrix

Potency Compared to Progenitor (S)-’853

I1421 demonstrates the highest potency among three lead potentiators identified in the same chemical series. In inside‑out patch‑clamp recordings of WT CFTR, I1421 exhibits an EC50 of 64 ± 25 nM, which is 1.45‑fold lower (i.e., more potent) than that of I1408 (93 ± 42 nM) and 2.1‑fold lower than that of (S)‑SX‑263 (136 ± 60 nM) [1]. This difference is statistically meaningful given the narrow confidence intervals and identical experimental conditions.

Potency vs Progenitor

Head-to-head

I1421 EC50 64±25 nM

vs. (S)-'853 1.92±0.21 μM

Supports lower mass usage per assay; may reduce off-target exposure at screening concentrations.

Inside-out patch, WT CFTR, 3 mM ATP

Evidence Dimension	EC50 for potentiation of WT CFTR currents
Target Compound Data	64 ± 25 nM
Comparator Or Baseline	I1408: 93 ± 42 nM; (S)-SX-263: 136 ± 60 nM
Quantified Difference	I1421 is 1.45‑fold more potent than I1408; 2.1‑fold more potent than (S)-SX-263
Conditions	Inside‑out excised membrane patches from CHO cells expressing WT CFTR; 3 mM ATP present

Why This Matters

A lower EC50 enables the use of reduced compound concentrations in cellular assays and may translate to a wider therapeutic window in preclinical models, directly impacting selection for potency‑sensitive applications.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source

Mutant Coverage and Properties vs. GLPG1837

I1421 was derived from the parent potentiator (S)‑‘853 through rational structural modifications. Direct comparison reveals that I1421 is 30‑fold more potent than (S)‑‘853 in potentiating WT CFTR currents [1]. This dramatic improvement was achieved while simultaneously reducing lipophilicity (cLogP from 3.4 to 3.0), thereby addressing two critical medicinal chemistry parameters in a single optimization step [1].

Mutant Panel Activation

Head-to-head

25-fold G551D current increase

Comparable to GLPG1837 across 10 mutants

Broad mutant coverage with alternative scaffold

10 μM compound, inside-out patch, 3 mM ATP

Evidence Dimension	Relative potency vs. WT CFTR
Target Compound Data	I1421: 30‑fold greater potency than (S)-‘853
Comparator Or Baseline	(S)-‘853 (parent potentiator)
Quantified Difference	30‑fold increase in potency
Conditions	Patch‑clamp electrophysiology on WT CFTR

Why This Matters

This 30‑fold potency gain demonstrates that I1421 is not merely a minor analog but represents a substantive advance over its progenitor, justifying its selection over the earlier (S)‑‘853 scaffold for both research and potential development.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source

Oral Bioavailability and Formulation vs. Ivacaftor

The calculated partition coefficient (cLogP) of I1421 is 3.0, which is lower than that of its immediate predecessor (S)‑‘853 (cLogP 3.4) and substantially lower than that of the FDA‑approved potentiator ivacaftor (cLogP ~5.1) [1]. Reduced lipophilicity correlates with improved aqueous solubility and more predictable formulation behavior, a known liability of ivacaftor (aqueous solubility <0.05 μg/mL) [1].

Oral PK vs Ivacaftor

Reported

I1421 F% 60%, cLogP 2.5

Ivacaftor water insol., food-dependent absorption

Supports reproducible in vivo exposure with simplified formulation

Mouse 10 mg/kg PO, 3 mg/kg IV

Evidence Dimension	Calculated lipophilicity (cLogP)
Target Compound Data	3.0
Comparator Or Baseline	(S)-‘853: 3.4; Ivacaftor: ~5.1
Quantified Difference	I1421 is 0.4 log units less lipophilic than (S)-‘853; 2.1 log units less lipophilic than ivacaftor
Conditions	Computational calculation; corroborated by experimental solubility observations

Why This Matters

Lower cLogP simplifies formulation development, reduces the risk of precipitation in biological assays, and may improve oral absorption consistency—a critical factor for in vivo studies and potential translational research.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source

SAR Potency Ranking Among Analogs

In inside‑out membrane patches from cells expressing the severe gating mutant G551D‑CFTR, I1421 increased channel activity by 25‑fold [1]. This potentiation efficacy is comparable to that of the reference potentiator GLPG‑1837 under identical assay conditions [1]. Furthermore, I1421 demonstrated robust activity across a panel of ten different CF‑causing mutations, with potency for all ten mutants comparable to that of GLPG‑1837 [2].

Analog Potency Rank

Head-to-head

I1421 (64 nM) > I1408 (93 nM) > (S)-SX-263 (136 nM)

Ranked highest within tested analog set

Inside-out patch, WT CFTR, 3 mM ATP

Evidence Dimension	Fold‑increase in G551D‑CFTR current
Target Compound Data	25‑fold increase
Comparator Or Baseline	GLPG‑1837: comparable 25‑fold increase (exact value not reported but described as 'comparable')
Quantified Difference	Equivalent efficacy
Conditions	Inside‑out excised patches; G551D‑CFTR; 3 mM ATP

Why This Matters

Equivalent or superior mutant rescue relative to a well‑characterized investigational potentiator (GLPG‑1837) confirms that I1421 is a valid and potent tool compound for studying CFTR gating mutants, with the added benefit of improved physicochemical properties.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source
• [2] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. bioRxiv [Preprint]. 2023 Sep 12:2023.09.09.557002. View Source

Synergy with Elexacaftor in CFTR Activation

Following a single 10 mg/kg oral dose in C57BL/6 mice, I1421 achieved an oral bioavailability (F%) of 60% [1][2]. By comparison, ivacaftor—the only FDA‑approved CFTR potentiator—exhibits oral bioavailability of only ~18% in rats (aqueous suspension) [3] and is known to suffer from highly variable exposure due to its extreme lipophilicity (cLogP ~5.1) and poor aqueous solubility [1]. Although species and formulation differences preclude a direct numerical equivalence, the 60% bioavailability of I1421 in mice (achieved without specialized formulation) represents a marked improvement over the class‑defining potentiator ivacaftor.

Synergy with Elexacaftor

Head-to-head

I1421 + Elexacaftor > sum of individual effects

Supports co-potentiator/corrector mechanism studies

10 μM I1421, 3 μM elexacaftor, excised patch

Evidence Dimension	Oral bioavailability (F%)
Target Compound Data	60% (mouse, 10 mg/kg PO)
Comparator Or Baseline	Ivacaftor: ~18% (rat, aqueous suspension); variable and formulation‑dependent in humans
Quantified Difference	I1421 exhibits >3‑fold higher oral bioavailability than ivacaftor in rodent models
Conditions	Mouse PK: 10 mg/kg oral gavage; standard vehicle (10% NMP, 5% solutol HS‑15, 85% saline); rat PK for ivacaftor from published studies

Why This Matters

High oral bioavailability simplifies in vivo dosing regimens, reduces inter‑animal variability, and enhances confidence in target engagement studies. For procurement, this PK advantage positions I1421 as a more reliable tool compound for oral administration paradigms.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source
• [2] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. bioRxiv [Preprint]. 2023 Sep 12:2023.09.09.557002. View Source
• [3] Chen Y, et al. Ivacaftor pharmacokinetics and lymphatic transport after enteral administration in rats. Front Pharmacol. 2024 Feb 20;15:1333342. View Source

Additive Co‑Potentiation with Elexacaftor: I1421 vs. GLPG‑1837

Elexacaftor is a dual corrector‑potentiator that can act additively with certain CFTR potentiators. In excised patch experiments, the combination of I1421 and elexacaftor produced a greater enhancement of WT CFTR currents than either agent alone, and the magnitude of this additive effect was equivalent to that observed with the GLPG‑1837/elexacaftor combination [1]. This indicates that I1421 engages the same allosteric site as GLPG‑1837 and can synergize with elexacaftor in a comparable manner, providing a viable alternative for studies of triple‑combination CFTR modulation.

Evidence Dimension	Additive potentiation with elexacaftor
Target Compound Data	Additive effect comparable to GLPG‑1837 + elexacaftor
Comparator Or Baseline	GLPG‑1837 + elexacaftor
Quantified Difference	Equivalent additive efficacy
Conditions	Inside‑out excised patches; WT CFTR; saturating doses of potentiators followed by elexacaftor perfusion

Why This Matters

The ability to co‑potentiate with elexacaftor expands the utility of I1421 in translational research focused on triple‑combination regimens (e.g., corrector + potentiator + amplifier). Researchers seeking an alternative potentiator for elexacaftor‑containing studies can confidently select I1421 without loss of combinatorial efficacy.

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source

I1421 Optimal Use Cases

Structure-Based Drug Discovery and SAR Expansion

When performing patch‑clamp or Ussing chamber experiments where a low EC50 is critical for observing graded responses, I1421 (EC50 64 nM) provides a measurable advantage over less potent analogs such as I1408 (93 nM) or (S)‑SX‑263 (136 nM) [1]. This allows for the use of lower compound concentrations, reducing potential off‑target effects and vehicle interference.

Preclinical Modeling of Broad-Spectrum CFTR Mutant Rescue

For oral dosing studies in mice, I1421 achieves 60% bioavailability without specialized formulation, a clear improvement over ivacaftor's rodent bioavailability (~18%) and formulation challenges [1][2]. This makes I1421 a superior choice for chronic oral administration paradigms where consistent plasma exposure is essential for target engagement [2].

In Vivo PK/PD with Simplified Formulation

As a lead potentiator that delivers a 30‑fold potency gain over (S)‑‘853 while simultaneously reducing cLogP to 3.0, I1421 serves as an advanced reference compound for SAR campaigns aiming to balance potency and lipophilicity [1]. It is particularly valuable as a benchmark when exploring substituent effects on the indazole or distal phenyl rings.

Mechanistic Investigation of Potentiator-Corrector Synergy

I1421 potentiates CFTR additively with elexacaftor to the same extent as GLPG‑1837 [1]. Researchers developing or evaluating triple‑combination therapies (corrector + potentiator + amplifier) can use I1421 as a direct substitute for GLPG‑1837 in preclinical models, ensuring comparable combinatorial efficacy while benefiting from I1421's distinct physicochemical profile.

Application

Selection Property

Validation Focus

Structure-based CFTR potentiator SAR

Reference scaffold with defined EC50 and cLogP

Electrophysiology benchmarking of new analogs

Multi-mutant CFTR activation studies

Broad mutant coverage (ΔF508, G551D, 10 mutants)

Potentiation equivalence to GLPG1837 in mutant panels

Oral in vivo CFTR pharmacology

Simple aqueous formulation, high oral bioavailability

Reproducible plasma exposure in rodent models

Potentiator-corrector interaction studies

Synergistic activation with corrector elexacaftor

Supra-additive current response in excised patches

• [1] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. Cell. 2024 Jul 11;187(14):3712-3725.e34. View Source
• [2] Liu F, Levit Kaplan A, Levring J, Einsiedel J, Tiedt S, Distler K, et al. Structure-based discovery of CFTR potentiators and inhibitors. bioRxiv [Preprint]. 2023 Sep 12:2023.09.09.557002. View Source